Cas no 82815-62-1 ( )

  structure
  structure
Product Name: 
CAS No:82815-62-1
MF:C20H13N3O
MW:311.336724042892
CID:988203
PubChem ID:434271
Update Time:2025-04-20

  Chemical and Physical Properties

Names and Identifiers

    • 3-phenyl-[1]benzofuro[2,3-g]cinnolin-4-amine
    • NSC346537
    • 82815-62-1
    • NSC-346537
    • DTXSID20331005
    •  
    • Inchi: 1S/C20H13N3O/c21-19-15-11-18-14(13-8-4-5-9-17(13)24-18)10-16(15)22-23-20(19)12-6-2-1-3-7-12/h1-11H,(H2,21,22)
    • InChI Key: RHADSMFPLYOBAZ-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2C2C=C3C(C(=C(C4C=CC=CC=4)N=N3)N)=CC1=2

Computed Properties

  • Exact Mass: 311.105862047g/mol
  • Monoisotopic Mass: 311.105862047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 1
  • Complexity: 452
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 64.9Ų
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